Cas no 10445-92-8 (2-(1-chloroethyl)pyridine)

2-(1-chloroethyl)pyridine structure
2-(1-chloroethyl)pyridine structure
Product Name:2-(1-chloroethyl)pyridine
CAS No:10445-92-8
MF:C7H8ClN
MW:141.598120689392
MDL:MFCD10690742
CID:118612
PubChem ID:12675247
Update Time:2024-11-03

2-(1-chloroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-chloroethyl)-Pyridine
    • 2-(1-chloroethyl)Pyridine
    • Pyridine,2-(1-chloroethyl)-
    • Pyridine, 2-(1-chloroethyl)- (7CI,8CI,9CI)
    • 2-(1-Chloro-ethyl)-pyridine
    • MFCD10690742
    • AKOS009237891
    • FT-0755410
    • A896227
    • Pyridine, 2-(1-chloroethyl)-
    • SB30356
    • 2-(1-Chloro-ethyl)pyridine
    • ZHBVIIQZRLPHGH-UHFFFAOYSA-N
    • F13293
    • SCHEMBL678429
    • DTXSID20506498
    • AM90521
    • 10445-92-8
    • Pyridine,2-(1-chloroethyl)- (7CI,8CI,9CI)
    • DB-059144
    • 2-(1-chloroethyl)pyridine
    • MDL: MFCD10690742
    • Inchi: 1S/C7H8ClN/c1-6(8)7-4-2-3-5-9-7/h2-6H,1H3
    • InChI Key: ZHBVIIQZRLPHGH-UHFFFAOYSA-N
    • SMILES: ClC(C)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 141.03464
  • Monoisotopic Mass: 141.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.109
  • Boiling Point: 192 ºC
  • Flash Point: 87 ºC
  • PSA: 12.89

2-(1-chloroethyl)pyridine Pricemore >>

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